![molecular formula C14H22N2OS B4818846 N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide](/img/structure/B4818846.png)
N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide
Overview
Description
N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide, also known as DAPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DAPT is a gamma-secretase inhibitor that has been shown to inhibit the Notch signaling pathway, which plays a critical role in cell differentiation, proliferation, and survival. In
Scientific Research Applications
N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been extensively used in scientific research due to its potential applications in various fields. One of the major applications of N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide is in the field of cancer research. Studies have shown that N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide can inhibit the growth and proliferation of cancer cells by targeting the Notch signaling pathway. N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has also been shown to sensitize cancer cells to chemotherapy, making it a potential candidate for combination therapy.
N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has also been studied in the field of regenerative medicine. Studies have shown that N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide can enhance the differentiation of stem cells into specific cell types, making it a potential candidate for tissue engineering and regenerative medicine.
Mechanism of Action
The mechanism of action of N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide involves the inhibition of the Notch signaling pathway. The Notch signaling pathway plays a critical role in cell differentiation, proliferation, and survival. The pathway is activated by the binding of ligands to the Notch receptor, which triggers a series of proteolytic cleavages that release the Notch intracellular domain (NICD). The NICD then translocates to the nucleus, where it activates the transcription of target genes.
N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide inhibits the Notch signaling pathway by binding to the gamma-secretase complex, which is responsible for the final cleavage of the Notch receptor. By inhibiting the gamma-secretase complex, N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide prevents the release of the NICD and the subsequent activation of the Notch signaling pathway.
Biochemical and Physiological Effects
N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been shown to have a number of biochemical and physiological effects. In cancer cells, N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been shown to inhibit the growth and proliferation of cells by inducing cell cycle arrest and apoptosis. N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has also been shown to sensitize cancer cells to chemotherapy by inhibiting the Notch signaling pathway.
In stem cells, N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been shown to enhance the differentiation of stem cells into specific cell types. This effect is thought to be mediated by the inhibition of the Notch signaling pathway, which is known to play a critical role in stem cell differentiation.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide in lab experiments is its specificity for the Notch signaling pathway. N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been shown to selectively inhibit the gamma-secretase complex, which is responsible for the final cleavage of the Notch receptor. This specificity makes N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide a valuable tool for studying the Notch signaling pathway.
One of the limitations of using N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide in lab experiments is its potential toxicity. N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been shown to have cytotoxic effects in some cell types, which may limit its use in certain experiments. Additionally, the use of N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide may not accurately reflect the physiological conditions in vivo, as the Notch signaling pathway is known to play a critical role in a number of physiological processes.
Future Directions
There are a number of future directions for the study of N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide. One area of research is the development of more specific inhibitors of the Notch signaling pathway. While N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide is a valuable tool for studying the pathway, it has limitations in terms of its specificity and potential toxicity. Developing more specific inhibitors could help to overcome these limitations and provide a more accurate reflection of the physiological conditions in vivo.
Another area of research is the use of N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide in combination therapy for cancer. While N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has been shown to sensitize cancer cells to chemotherapy, its potential toxicity may limit its use in certain situations. Developing combination therapies that target the Notch signaling pathway and other pathways involved in cancer cell growth and proliferation could provide a more effective treatment strategy.
Conclusion
In conclusion, N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide is a gamma-secretase inhibitor that has been shown to inhibit the Notch signaling pathway, which plays a critical role in cell differentiation, proliferation, and survival. While N-[3-(dimethylamino)propyl]-3-(phenylthio)propanamide has limitations in terms of its specificity and potential toxicity, it remains a valuable tool for studying the Notch signaling pathway and its potential applications in cancer research and regenerative medicine.
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-3-phenylsulfanylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2OS/c1-16(2)11-6-10-15-14(17)9-12-18-13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJNSHJJKVPRMIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(=O)CCSC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.40 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]benzylidene}-2-(2-methylphenyl)-1,3-oxazol-5(4H)-one](/img/structure/B4818767.png)
![2-{[4-(acetylamino)phenyl]sulfonyl}-N-(2-methoxy-5-methylphenyl)hydrazinecarboxamide](/img/structure/B4818780.png)
![2-(4-fluorobenzylidene)-6-methyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione](/img/structure/B4818789.png)
![1-(3-bromophenyl)-5-{[5-(1-pyrrolidinyl)-2-furyl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4818793.png)
![4-{4-[3-(2-pyrimidinylthio)propoxy]phenyl}-2-butanone](/img/structure/B4818800.png)
![2-(4-{2-[(2,5-dimethylphenyl)sulfonyl]carbonohydrazonoyl}phenoxy)acetamide](/img/structure/B4818806.png)
![4-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde](/img/structure/B4818810.png)
![3-{4-[(2,4-difluorophenyl)sulfonyl]-1-piperazinyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine](/img/structure/B4818817.png)
![N-{3-[(4-chlorophenyl)amino]-3-oxopropyl}-3-methoxybenzamide](/img/structure/B4818823.png)
![methyl {7-[2-(3,4-dichlorophenyl)-2-oxoethoxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}acetate](/img/structure/B4818825.png)
![ethyl ({[3-cyano-6-(2,4-dimethoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]thio}acetyl)carbamate](/img/structure/B4818832.png)
![3-({[(4-methoxy-3-nitrobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid](/img/structure/B4818841.png)
![6-(1,3-benzodioxol-5-ylmethylene)-5-imino-2-[(2-phenoxyethyl)thio]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B4818854.png)
![2-chloro-N-[3-(2-ethoxyphenyl)propyl]benzamide](/img/structure/B4818875.png)